Cas no 221012-82-4 ((R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine)

(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine is a chiral bidentate phosphine ligand with a rigid bipyridine backbone, designed for asymmetric catalysis. Its electron-rich diphenylphosphino groups and sterically hindered tetramethoxy substitution enhance coordination stability and enantioselectivity in transition-metal-catalyzed reactions. The ligand’s well-defined chiral environment is particularly effective in asymmetric hydrogenation, cross-coupling, and C–H activation reactions, offering high yields and stereocontrol. The methoxy groups further improve solubility in organic solvents, facilitating reaction handling. This ligand is valuable for synthesizing enantiomerically pure compounds in pharmaceuticals and fine chemicals, where precise stereochemistry is critical. Its robustness under diverse reaction conditions makes it a reliable choice for advanced catalytic applications.

(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine structure

221012-82-4 structure

Product Name:(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine

CAS No:221012-82-4

MF:C₃₈H₃₄N₂O₄P₂

MW:644.635091304779

MDL:MFCD04038734

CID:92481

PubChem ID:24885302

Update Time:2025-06-07

(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine Chemical and Physical Properties

Names and Identifiers

- (R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine
- (R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine
- (R)-P-Phos
- (R)-(+)-2,2,6,6-Tetramethoxy-4,4-bis(diphenylphosphino)-3,3-bipyridine
- D94680
- (r)-2,2',6,6'-tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine
- 3,3'-Bipyridine, 4,4'-bis(diphenylphosphino)-2,2',6,6'-tetramethoxy-, (3R)-
- 3,3'-Bipyridine, 4,4'-bis(diphenylphosphino)-2,2',6,6'-tetramethoxy-, (3S)-
- (R)-PPhos
- CS-W011416
- J-014498
- [3-(4-diphenylphosphanyl-2,6-dimethoxypyridin-3-yl)-2,6-dimethoxypyridin-4-yl]-diphenylphosphane
- (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3-bipyridine
- (R)-p-Phos [MI]
- (S)-p-Phos [MI]
- (R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine, 97%
- (R)-2,2`,6,6`-tetramethoxy-4,4`-bis(diphenylphosphino)-3,3`-Bipyridine
- (R)-(+)-2,2 inverted exclamation marka,6,6 inverted exclamation marka-Tetramethoxy-4,4 inverted exclamation marka-bis(diphenylphosphino)-3,3 inverted exclamation marka-bipyridine
- p-Phos, (S)-
- 221012-82-4
- MFCD04038734
- 4,4'-Bis(diphenylphosphino)-2,2',6,6'-tetramethoxy-3,3'-bipyridine
- UNII-04VUU8H7L4
- 3,3'-Bipyridine,4,4'-bis(diphenylphosphino)-2,2',6,6'-tetramethoxy-,(3S)-
- P-PHOS Ligands, (R)-p-phos-
- ZW0P1P8U1D
- E77240
- (S)-P-Phos
- [3-(4-diphenylphosphanyl-2, 6-dimethoxypyridin-3-yl)-2, 6-dimethoxypyridin-4-yl]-diphenylphosphane
- (S)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine
- SCHEMBL1040239
- (S)-4,4'-Bis(diphenylphosphino)-2,2',6,6'-tetramethoxy-3,3'-bipyridine
- 362524-23-0
- 04VUU8H7L4
- (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine, 97%
- CHEMBL1275991
- UNII-ZW0P1P8U1D
- CS-0092889
- (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine
- p-Phos, (R)-
- P-PHOS Ligands, (S)-p-phos-
- 866394-06-1
- P-phos
- MDL： MFCD04038734
- Inchi： 1S/C38H34N2O4P2/c1-41-33-25-31(45(27-17-9-5-10-18-27)28-19-11-6-12-20-28)35(37(39-33)43-3)36-32(26-34(42-2)40-38(36)44-4)46(29-21-13-7-14-22-29)30-23-15-8-16-24-30/h5-26H,1-4H3
- InChI Key： JZOSBBLJKXSBBN-UHFFFAOYSA-N
- SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=C(N=C(C=1C1C(=NC(=CC=1P(C1C=CC=CC=1)C1C=CC=CC=1)OC)OC)OC)OC

Computed Properties

Exact Mass: 644.19900
Monoisotopic Mass: 644.19938157g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 46
Rotatable Bond Count: 11
Complexity: 771
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 8
Topological Polar Surface Area: 62.7Å²

Experimental Properties

Color/Form: Odorless white or yellow powder
Melting Point: 261-265 °C
Boiling Point: 686.1±55.0 °C at 760 mmHg
Flash Point: 368.7±31.5 °C
Solubility: Insuluble (5.9E-7 g/L) (25 ºC),
PSA: 89.88000
LogP: 5.69440
Solubility: Insoluble in water
Optical Activity: [α]20/D +98°, c = 1 in chloroform
Vapor Pressure: No data available

(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36/37/39
Risk Phrases：R36/37/38
Storage Condition：Argon filled storage

(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj1676-50mg	(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine	221012-82-4	97%	50mg	¥750.0	2024-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-5200-500mg	(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine	221012-82-4	min.97%CTH-(R)-P-Phos	500mg	3876.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-5200-100mg	(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine	221012-82-4	min.97%CTH-(R)-P-Phos	100mg	969.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WO162-200mg	(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine	221012-82-4	98%	200mg	1912.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WO162-50mg	(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine	221012-82-4	98%	50mg	605.0CNY	2021-07-12
TRC	R222550-50mg	(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine	221012-82-4		50mg	$ 320.00	2022-06-02
TRC	R222550-100mg	(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine	221012-82-4		100mg	$ 535.00	2022-06-02
TRC	R222550-250mg	(R)-(+)-2,2′,6,6′-Tetramethoxy-4,4′-bis(diphenylphosphino)-3,3′-bipyridine	221012-82-4		250mg	$ 1065.00	2022-06-02
abcr	AB146877-100 mg	(R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine, 95% CTH-(R)-P-PHOS; .	221012-82-4	95%	100 mg	€96.90	2023-07-20
abcr	AB146877-500 mg	(R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(diphenylphosphino)-3,3'-bipyridine, 95% CTH-(R)-P-PHOS; .	221012-82-4	95%	500 mg	€366.00	2023-07-20